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In the realm of textile and material science, the selection of an appropriate dye is paramount to

achieving desired product performance and longevity. Among the myriad of black dyes

available, Vat Black 38 and Sulphur Black dyes are two of the most prominent classes, each

offering a distinct set of characteristics. This guide provides an objective comparison of their

performance, supported by available experimental data, to aid researchers, scientists, and drug

development professionals in making informed decisions for their specific applications.

Executive Summary
Vat Black 38, an anthraquinone-based vat dye, is renowned for its exceptional fastness

properties, particularly to light and washing. It is a preferred choice for applications demanding

high durability and color retention. Sulphur Black dyes, on the other hand, are highly cost-

effective and offer good overall fastness, making them a staple for dyeing cellulosic fibers like

cotton, especially for deep black shades.[1][2] However, traditional Sulphur Black dyeing

processes have raised environmental concerns due to the use of sodium sulfide as a reducing

agent.[3] Innovations have led to the development of more eco-friendly, low-sulfide, or sulfide-

free alternatives.

Quantitative Performance Comparison
The following tables summarize the key performance indicators for Vat Black 38 and Sulphur

Black dyes based on available technical data. It is important to note that the data is compiled

from various sources and direct, side-by-side comparative studies under identical conditions

are limited.
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Table 1: Color Fastness Properties

Property Vat Black 38 Sulphur Black 1 Test Method

Light Fastness (Blue

Wool Scale)
7 - 8[4] 5 - 7[5][6] ISO 105-B02

Washing Fastness

(Grey Scale for

Staining)

4 - 5[4] 4 - 5[5] ISO 105-C06

Washing Fastness

(Grey Scale for

Fading)

3 - 4[4][7] 3 - 4[5] ISO 105-C06

Rubbing Fastness -

Dry (Grey Scale)
3 - 4[4] 4[6] ISO 105-X12

Rubbing Fastness -

Wet (Grey Scale)
2 - 3[4] 2[6] ISO 105-X12

Perspiration Fastness

(Grey Scale for

Staining)

4 - 5[7] 4 - 5[5] ISO 105-E04

Perspiration Fastness

(Grey Scale for

Fading)

3[7] 4[5] ISO 105-E04

Table 2: Dyeing Process Parameters
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Parameter Vat Black 38 Sulphur Black Dyes

Dye Class Anthraquinone Vat Dye Sulphur Dye

Solubility

Insoluble in water; requires

reduction to a soluble leuco

form.[8]

Insoluble in water; requires

reduction with an agent like

sodium sulfide.[1][9]

Typical Substrates

Cellulosic fibers (cotton,

viscose), some synthetic

blends.[10]

Primarily cellulosic fibers

(cotton, linen, viscose).[1][6][9]

Reducing Agent Sodium hydrosulfite (hydro)

Sodium sulfide, sodium

hydrosulfide, or eco-friendly

alternatives.[11][3]

Dyeing Temperature
50-60°C (for leuco form

application)
90-95°C[6]

Oxidizing Agent
Air, hydrogen peroxide,

potassium dichromate.

Air, potassium dichromate,

hydrogen peroxide.[12]

Experimental Protocols
The performance data presented is typically generated using standardized testing methods to

ensure reproducibility and comparability. Below are summaries of the key experimental

protocols for assessing color fastness.

Light Fastness Test (ISO 105-B02)
This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (xenon arc lamp).

Specimen Preparation: A sample of the dyed textile is prepared according to the standard's

specifications.

Exposure: The specimen is exposed to the light from a xenon arc lamp under controlled

conditions of temperature and humidity. Simultaneously, a set of blue wool references (rated

1 to 8, with 8 being the highest fastness) are exposed.[13]
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Assessment: The change in color of the test specimen is assessed by comparing it with the

fading of the blue wool references. The light fastness rating is the number of the blue wool

reference that shows a similar change in color.[14][15]

Wash Fastness Test (ISO 105-C06)
This test evaluates the resistance of a textile's color to domestic or commercial laundering

procedures.

Specimen Preparation: A specimen of the dyed fabric is stitched together with a multifibre

adjacent fabric (containing strips of common textile fibers like cotton, wool, polyester, etc.).

[16]

Washing Procedure: The composite specimen is subjected to washing in a standardized

detergent solution under specified conditions of temperature, time, and mechanical agitation

in a specialized washing apparatus. Stainless steel balls are added to simulate mechanical

action.[17][18]

Assessment: After washing and drying, the change in color of the specimen is assessed

using the Grey Scale for assessing change in color (rating 1-5, where 5 is no change). The

degree of staining on the adjacent multifibre fabric is assessed using the Grey Scale for

assessing staining (rating 1-5, where 5 is no staining).[19]

Rubbing Fastness Test (ISO 105-X12)
Also known as crocking, this test determines the amount of color transferred from the surface

of a colored textile material to other surfaces by rubbing.

Specimen Preparation: A specimen of the dyed textile is mounted on the base of a

crockmeter.

Rubbing Procedure: A standard white cotton rubbing cloth is mounted on a rubbing finger

which is then passed back and forth over the test specimen for a specified number of cycles

with a constant downward force. This is performed under both dry and wet conditions.[20]

[21][22]
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Assessment: The amount of color transferred to the white rubbing cloth is evaluated by

comparing it with the Grey Scale for assessing staining (rating 1-5, where 5 is no color

transfer).[23]

Decision-Making Workflow
The selection between Vat Black 38 and Sulphur Black dyes often depends on the specific

requirements of the end-product and the manufacturing capabilities. The following diagram

illustrates a logical workflow for this decision-making process.

Define Application Requirements

High Performance Fastness Required?
(e.g., outdoor use, frequent industrial laundering)

Cost-Effectiveness a Primary Driver?

No

Select Vat Black 38

Yes

Stringent Environmental Regulations?

No

Select Standard Sulphur Black

Yes

No

Select Eco-Friendly Sulphur Black
(low-sulfide/sulfide-free)

Yes

Click to download full resolution via product page

Caption: Decision workflow for selecting between Vat Black 38 and Sulphur Black dyes.
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Conclusion
Both Vat Black 38 and Sulphur Black dyes hold significant places in the coloration of textiles.

Vat Black 38 stands out for its superior light and wash fastness, making it the ideal choice for

high-performance applications where durability is critical. In contrast, Sulphur Black dyes offer

a cost-effective solution with good all-around fastness properties, particularly for achieving

deep black shades on cellulosic fibers. The primary drawback of traditional Sulphur Black dyes

lies in their environmental impact, although the advent of eco-friendly alternatives is mitigating

this concern. The ultimate selection should be guided by a thorough evaluation of the end-use

requirements, cost constraints, and environmental considerations as outlined in the provided

decision-making workflow. For critical applications, it is recommended to conduct in-house

comparative testing to validate performance under specific manufacturing and end-use

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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